Cas no 1006442-84-7 (1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-3-carboxylic acid)

1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-3-carboxylic acid structure
1006442-84-7 structure
Product Name:1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-3-carboxylic acid
CAS No:1006442-84-7
MF:C10H6FN3O4
MW:251.170745372772
MDL:MFCD08696948
CID:2621212
PubChem ID:19624563
Update Time:2025-04-21

1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-3-carboxylic acid
    • AKOS000316003
    • AKOS015922164
    • EN300-92644
    • MFCD08696948
    • STK351454
    • CS-0268870
    • 1006442-84-7
    • 1-(4-fluoro-2-nitrophenyl)pyrazole-3-carboxylic acid
    • 1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-3-carboxylicacid
    • MDL： MFCD08696948
    • Inchi： 1S/C10H6FN3O4/c11-6-1-2-8(9(5-6)14(17)18)13-4-3-7(12-13)10(15)16/h1-5H,(H,15,16)
    • InChI Key： LQULXIZZTARLFO-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])N1C=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 251.03423384Da
  • Monoisotopic Mass: 251.03423384Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 101Ų

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